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For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dinitropyridine is a significant heterocyclic compound featuring a pyridine ring substituted
with two nitro groups at the 2 and 3 positions. This arrangement of electron-withdrawing groups
renders the pyridine ring highly electron-deficient, bestowing upon it unique chemical reactivity
that is of considerable interest to organic chemists and drug development professionals. Its
structure makes it a valuable precursor for the synthesis of various substituted pyridines,
particularly diaminopyridines, which are key building blocks in the preparation of
pharmaceuticals and other biologically active molecules. This technical guide provides a
comprehensive overview of the physical and chemical properties, synthesis, reactivity, and
spectroscopic characterization of 2,3-dinitropyridine, offering insights for its application in
research and development.

Part 1: Physical and Chemical Properties
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The physical and chemical characteristics of 2,3-dinitropyridine are fundamental to its
handling, storage, and application in chemical synthesis.

Physical Properties

2,3-Dinitropyridine is a solid at room temperature. A summary of its key physical properties is
presented in the table below. It is important to note that some of these values are predicted
through computational models due to the limited availability of experimentally determined data
in the literature.

Property Value Source
CAS Number 14916-60-0 [1]
Molecular Formula CsH3N30a4 [1]
Molecular Weight 169.09 g/mol [1]
Melting Point 43-45 °C

Boiling Point (Predicted) 375.5 °C at 760 mmHg [1]
Density (Predicted) 1.59 g/cm3 [1]
Flash Point (Predicted) 180.9 °C [1]
Vapor Pressure (Predicted) 1.67E-05 mmHg at 25°C [1]
Refractive Index (Predicted) 1.621 [1]

Solubility: Qualitative assessments suggest that dinitropyridines are generally soluble in many
common organic solvents but have low solubility in water. Based on the "like dissolves like"
principle, 2,3-dinitropyridine is expected to be soluble in polar aprotic solvents such as
dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetone, as well as chlorinated
solvents like dichloromethane and chloroform. Its solubility in alcohols like methanol and
ethanol is likely to be moderate. Quantitative solubility data is not readily available, and
experimental determination is recommended for specific applications.

Chemical Properties
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The chemical behavior of 2,3-dinitropyridine is dominated by the strong electron-withdrawing
nature of the two nitro groups and the inherent electronic properties of the pyridine ring.

The synthesis of 2,3-dinitropyridine can be challenging due to the deactivation of the pyridine
ring by the first nitro group, making the introduction of the second nitro group difficult. A
common strategy involves the nitration of a pre-functionalized pyridine derivative. One
plausible synthetic route starts from the readily available 2-aminopyridine.

Step 1: Nitration of 2-Aminopyridine Step 2: Diazotization and Nitration

2-Aminopyridine 2-Amino-3-nitropyridine

HNOs / H2SO0a NaNOz, HCIf CuCl

\ 4

(2—Amino-3-nitropyridine & 2—Amino-5—nitropyridine) 2-Chloro-3-nitropyridine Oxidizing Agent (e.g., H202/H2S04)

HNOs / H2S0a

Yy

2,3-Dinitropyridine

Click to download full resolution via product page
Synthetic pathways to 2,3-Dinitropyridine.

Experimental Protocol: Synthesis from 2-Amino-3-nitropyridine

This protocol is a generalized procedure based on common organic synthesis techniques for
nitration and diazotization reactions.
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Step 1: Synthesis of 2-Chloro-3-nitropyridine from 2-Amino-3-nitropyridine (Sandmeyer
Reaction)

¢ Diazotization:

o Dissolve 2-amino-3-nitropyridine in a cooled (0-5 °C) aqueous solution of hydrochloric
acid.

o Slowly add a solution of sodium nitrite in water, maintaining the temperature below 5 °C.

o Stir the mixture for 30-60 minutes to ensure complete formation of the diazonium salt.

e Sandmeyer Reaction:

[e]

In a separate flask, prepare a solution of copper(l) chloride in hydrochloric acid.

o Slowly add the cold diazonium salt solution to the copper(l) chloride solution.

o Allow the reaction mixture to warm to room temperature and then heat gently to drive the
reaction to completion, which is often indicated by the cessation of nitrogen gas evolution.

o Extract the product with a suitable organic solvent (e.g., dichloromethane), wash the
organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

Step 2: Nitration of 2-Chloro-3-nitropyridine to 2,3-Dinitropyridine

o Nitration:

o

Carefully add 2-chloro-3-nitropyridine to a cold (0-5 °C) mixture of concentrated sulfuric
acid and fuming nitric acid.

o Stir the mixture at low temperature for a period, then allow it to warm to room temperature
and possibly heat to ensure complete nitration.

o Carefully pour the reaction mixture onto crushed ice to precipitate the product.

o Filter the solid, wash thoroughly with cold water to remove residual acid, and dry.
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o Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).

The two nitro groups strongly activate the pyridine ring for nucleophilic aromatic substitution
(SNAr). The positions ortho and para to the nitro groups are particularly susceptible to attack by
nucleophiles. In 2,3-dinitropyridine, the C4 and C6 positions are activated.

Reaction with Nucleophiles: 2,3-Dinitropyridine readily reacts with a variety of nucleophiles,
such as amines, alkoxides, and thiolates, to yield substituted pyridine derivatives. For example,
reaction with an amine can lead to the formation of a nitro-aminopyridine. The regioselectivity
of the substitution will depend on the nature of the nucleophile and the reaction conditions.

( Nucleophile (e.g., R-NHz2, R-O~, R-S") )

(Z,B-Dinitropyridine)

ucleophilic Aromatic Substitution (SNAr)

(Substituted Pyridine Derivative)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dinitropyridine-properties-synthesis-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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